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Get Quote

Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development
Professionals Matrix/Compound: 3-Methyloct-7-yn-2-ol (CAS: 1566352-60-0) Techniques:
High-Resolution NMR, ATR-FTIR, and GC-MS

Introduction & Molecular Significance

3-Methyloct-7-yn-2-ol (Molecular Formula: COH160 ; MW: 140.23 g/mol ) is a bifunctional
aliphatic building block featuring a secondary alcohol, a methyl branch, and a terminal alkyne.
In modern drug development and bioconjugation, terminal alkynes are highly prized for their
role as reactive handles in Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) "“click"
chemistry. The secondary alcohol provides an orthogonal site for esterification, oxidation, or
protection strategies.

Characterizing this molecule requires a multi-modal analytical strategy. The structural nuances
—specifically the regiochemistry of the methyl group and the integrity of the terminal alkyne—
demand orthogonal validation through Nuclear Magnetic Resonance (NMR), Fourier Transform
Infrared (FTIR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).
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Fig 1. Orthogonal analytical workflow for 3-Methyloct-7-yn-2-ol characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality & Theoretical Grounding

NMR is the definitive technique for mapping the carbon backbone of 3-Methyloct-7-yn-2-ol.
The terminal alkyne proton ( =C-H ) is a critical diagnostic feature. Due to the diamagnetic
anisotropy generated by the cylindrical 1t -electron system of the triple bond, the terminal
alkyne proton is shielded relative to alkene protons, typically resonating near 2.0 ppm[1][2].
Furthermore, four-bond coupling ( 4J ) between the alkyne proton and the adjacent methylene
protons often splits this signal into a distinct triplet[1]. The secondary alcohol's carbinol proton (
—CH(OH)-) will appear further downfield (typically 3.5—4.0 ppm) due to the electronegativity of
the oxygen atom.

Experimental Protocol: 1H and 13C NMR

Self-Validating System: To ensure the hydroxyl proton signal does not obscure aliphatic
multiplets, a D20 shake test is integrated into the protocol.

Sample Preparation: Dissolve 15-20 mg of 3-Methyloct-7-yn-2-ol in 0.6 mL of deuterated
chloroform ( CDCI3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

e Acquisition Parameters ( 1H NMR):
o Frequency: 400 MHz or higher.
o Scans: 16; Relaxation Delay (D1): 2.0 s.
e Acquisition Parameters ( 13C NMR):
o Frequency: 100 MHz.
o Scans: 512-1024 (due to low natural abundance of 13C )[3].

» Validation Step ( D20 Exchange): Acquire the initial 1H spectrum. Add 1 drop of D20 to the
NMR tube, shake vigorously, and re-acquire. The disappearance of the broad —OH signal
confirms its assignment and reveals any underlying aliphatic coupling.

Quantitative Data Summary: Predicted NMR Shifts
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Fourier Transform Infrared (FTIR) Spectroscopy
Causality & Theoretical Grounding

While NMR provides connectivity, FTIR provides immediate, non-destructive confirmation of
functional group integrity. The stretching vibration of the terminal alkyne C—H bond is highly
energetic due to the strong sp -hybridized bond, appearing as a sharp, diagnostic peak at
3310-3320 cm -1 [4][5]. This is distinct from the broad O-H stretch of the secondary alcohol,
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which spans 3200-3600 cm —1 due to intermolecular hydrogen bonding. The C=C triple bond
stretch is typically weak but observable between 2100-2140 cm -1 [6][7].

Experimental Protocol: ATR-FTIR

Self-Validating System: Background subtraction is performed immediately prior to sample
analysis to eliminate atmospheric H20 and CO2artifacts, ensuring the broad O—H peak is
intrinsic to the sample.

o Preparation: Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol
and allow it to dry.

e Background: Collect a background spectrum (air) using 32 scans at a resolution of 4 cm -1 .

o Measurement: Apply 1-2 drops of neat 3-Methyloct-7-yn-2-ol directly onto the ATR crystal.
Ensure complete coverage of the sensor.

e Acquisition: Collect the sample spectrum (32 scans, 4 cm —1 resolution, 4000-400 cm -1
range).

» Validation: Wipe the crystal clean and run a blank scan to verify no sample carryover

remains.

Quantitative Data Summary: Key Vibrational Modes
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] Functional Group
Wavenumber (cm -1) Peak Shape & Intensity

Assignment

Terminal Alkyne =C-H
3310 — 3320 Sharp, Strong

stretch[4]

Secondary Alcohol O-H
3200 — 3600 Broad, Strong

stretch (H-bonded)
2100 — 2140 Sharp, Weak Alkyne C=C stretch[7]

Aliphatic C—H stretches (sp3)
2850 — 2960 Sharp, Strong )

) Secondary Alcohol C-O

~1100 Sharp, Medium

stretch[4]

Gas Chromatography-Mass Spectrometry (GC-MS)
Causality & Theoretical Grounding

GC-MS is utilized to confirm the molecular weight and assess the purity of the volatile alcohol.
Under standard 70 eV Electron lonization (EI), aliphatic secondary alcohols typically exhibit a
very weak or absent molecular ion ( [M]+-)[8][9]. Instead, fragmentation is driven by two

primary pathways:

o Dehydration: Loss of water (-18 Da) is highly favorable, generating an alkene radical

cation[8].

o Alpha-Cleavage: Cleavage of the C-C bond adjacent to the hydroxyl group yields stable,
resonance-stabilized oxonium ions[9]. For 3-Methyloct-7-yn-2-ol, cleavage between C2 and
C3 will yield a prominent [CH3CHOH]+ fragment at m/z 45[8].
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Fig 2. Predicted primary EI-MS fragmentation pathways for 3-Methyloct-7-yn-2-ol.
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Experimental Protocol: GC-MS (El)

Self-Validating System: To differentiate true thermal dehydration in the GC inlet from El-induced
fragmentation, the injector temperature is systematically lowered during method optimization.

o Sample Preparation: Dilute the sample to 1 mg/mL in GC-grade dichloromethane (DCM).
o GC Parameters:

o Column: Non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25um).

o Carrier Gas: Helium at 1.0 mL/min (constant flow).

o Inlet Temperature: 250°C (Split ratio 10:1).

o Oven Program: 50°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min).
e MS Parameters:

o lonization Source: Electron lonization (EI) at 70 eV.

o Source Temperature: 230°C.

o Scan Range: m/z 30 to 300.

» Validation: Inject a blank DCM sample immediately following the analyte run to ensure no
column carryover or ghost peaks are present[8].

Quantitative Data Summary: Predicted Mass Fragments
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Derivation / Relative
m/z Value lon Type .
Causality Abundance
140 [M]+- Intact molecular ion Very Low / Absent[8]

Loss of terminal
125 [M-CH3]+ Low
methyl group

Dehydration of )
122 [M—=H20]+- Medium
secondary alcohol

Sequential loss of )
107 [M-H20-CH3]+ Medium
water and methyl

Alpha-cleavage at C2-  High (Potential Base

45 [CH3CHOH]+
c3 Peak)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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